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The table below summarizes the available technical and development information for AEG-41174:

Profile Aspect Details

Molecular Formula C₁₈H₁₈N₄O [1]

Molecular Weight 306.36 g/mol [1]

Mechanism of Action Non-adenosine triphosphate competitive tyrosine kinase inhibitor [1]

Primary Targets Janus kinase 2 (JAK2), Bcr-Abl [1]

Indication Hematological malignancies (in clinical trials) [1]

Clinical Status Phase 1 (as of search results) [1]

Solubility Soluble in DMSO; not soluble in water [1]

General Phase 1 Clinical Trial Framework

Since specific protocols for AEG-41174 are not available in the search results, the following table outlines

the standard design of a Phase 1 oncology trial, which provides context for how the AEG-41174 trial is

likely structured [2] [3]:
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Trial Element Typical Design in Oncology Phase 1 Trials

Primary Objective Evaluate safety, toxicity, and determine the Maximum Tolerated
Dose (MTD) [2].

Primary Endpoints Incidence of Dose-Limiting Toxicities (DLTs), MTD [2].

Secondary/Exploratory
Endpoints

Preliminary signs of efficacy, pharmacokinetics (PK) [2].

Study Population Patients with the disease (e.g., specific cancer type) [2] [3].

Sample Size 12-20 subjects [2] to 20-100 participants [3].

Number of Sites Typically 1-5 specialized sites [2].

Duration Several months to a year (e.g., 6-10 months enrollment) [2] [3].

AEG-41174 Signaling Pathway

The diagram below illustrates the known signaling pathways and biological role of its target protein, AEG-

1/MTDH/LYRIC, which AEG-41174 is designed to inhibit [1] [4].
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To cite this document: Smolecule. [AEG-41174 Technical and Development Profile]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547868#aeg-41174-phase-

1-clinical-trial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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